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Compound of Interest

Compound Name: 3-Hydroxymandelic acid

Cat. No.: B015156

Essential Safety and Handling Guide for 3-
Hydroxymandelic Acid

This guide provides immediate, essential safety and logistical information for handling 3-
Hydroxymandelic acid in a laboratory setting. It is intended for researchers, scientists, and
drug development professionals to ensure safe operational procedures and proper disposal.

Chemical Identifier:

Name 3-Hydroxymandelic acid
Synonyms m-Hydroxymandelate

CAS Number 17119-15-2

Molecular Formula CsHsOa4

Molecular Weight 168.15 g/mol

Hazard Identification and Classification

3-Hydroxymandelic acid is classified as a hazardous substance. In case of exposure, it is
crucial to seek immediate medical attention.

GHS Hazard Statements:
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Hazard Code Statement

H302 Harmful if swallowed.[1]

H312 Harmful in contact with skin.[1]
H332 Harmful if inhaled.[1]

Potential Health Effects:

Eye Contact: May cause eye irritation.[2]

Skin Contact: May cause skin irritation and potential sensitization upon contact.[3]

Inhalation: May cause respiratory tract irritation.

Ingestion: Harmful if swallowed.[1]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 3-Hydroxymandelic
acid to minimize exposure and ensure personal safety.
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Equipment Type

Specifications

Eye Protection

Safety glasses with side-shields or goggles are
required. A face shield should be worn in

situations with a high risk of splashing.[4]

Hand Protection

Chemical-resistant gloves, such as nitrile or
butyl rubber, are necessary. Inspect gloves for

any tears or degradation before use.[5]

Skin Protection

Alab coat is the minimum requirement. For
larger quantities or increased risk of contact, an
acid-resistant apron or suit should be worn to
protect the body.[5][6]

Respiratory

For operations that may generate dust or
aerosols, use a NIOSH-approved respirator with

an appropriate particulate filter (e.g., N95).[5]

Operational Plan: Step-by-Step Handling Protocol

Adherence to the following procedural steps is critical for the safe handling of 3-

Hydroxymandelic acid.

» Preparation:

o Ensure a well-ventilated work area, preferably a chemical fume hood.[1]

o Verify that an eyewash station and safety shower are readily accessible.[2]

o Assemble all necessary PPE and ensure it is in good condition.

» Handling:

o Avoid direct contact with the skin, eyes, and clothing.

o Minimize dust generation and accumulation when handling the solid form.[2]

o Do not eat, drink, or smoke in the handling area.[1]

© 2025 BenchChem. All rights reserved.

3/8 Tech Support


https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://www.leelinework.com/what-ppe-should-you-wear-when-handling-acid/
https://www.leelinework.com/what-ppe-should-you-wear-when-handling-acid/
https://ba.auburn.edu/rms/laboratory-safety/personal-protective-equipment/
https://www.leelinework.com/what-ppe-should-you-wear-when-handling-acid/
https://www.benchchem.com/product/b015156?utm_src=pdf-body
https://www.benchchem.com/product/b015156?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-W015326/3-Hydroxymandelic-Acid-SDS-MedChemExpress.pdf
https://pim-resources.coleparmer.com/sds/02525.pdf
https://pim-resources.coleparmer.com/sds/02525.pdf
https://file.medchemexpress.com/batch_PDF/HY-W015326/3-Hydroxymandelic-Acid-SDS-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b015156?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

o Storage:

o Store in a cool, dry, and well-ventilated place.

o Keep the container tightly closed.[1][7]

o Store away from incompatible materials such as oxidizing agents.[3]

Emergency Procedures

First Aid Measures:

Exposure Route

First Aid Instructions

Inhalation

Move the person to fresh air. If breathing is
difficult, provide artificial respiration. Seek

immediate medical attention.[7]

Skin Contact

Immediately wash the affected area with plenty
of soap and water. Remove contaminated

clothing. Seek medical attention.[1][7]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses if present and easy to

do. Continue rinsing.[1]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical
attention.[1][7]

Accidental Release Measures:

In the event of a spill, follow these steps:

o Evacuate non-essential personnel from the area.

o Wear appropriate PPE as outlined above.
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o For minor spills, carefully sweep up the solid material, avoiding dust formation, and place it
into a suitable, labeled container for disposal.[2][7]

» For larger spills, contain the spill and prevent it from entering drains.[1]

¢ Clean the spill area thoroughly with a suitable absorbent material.

Disposal Plan

All waste containing 3-Hydroxymandelic acid must be treated as hazardous waste.
» Waste Collection:

o Collect all waste material, including contaminated PPE, in a designated and properly
labeled hazardous waste container.

e Disposal:
o Dispose of the waste in accordance with all local, state, and federal regulations.[3]
o Do not dispose of it down the drain.[7]

o Consult with your institution's environmental health and safety department for specific
disposal procedures.

Workflow for Handling 3-Hydroxymandelic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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